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Compound of Interest

2-Bromo-2',4'-
Compound Name: ,
difluoroacetophenone

Cat. No.: B029710

Essential Safety and Handling Guide for 2-
Bromo-2',4'-difluoroacetophenone

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-2',4'-
difluoroacetophenone. Adherence to these procedures is vital for ensuring laboratory safety
and minimizing risk.

Chemical Identifier:
e Name: 2-Bromo-2',4'-difluoroacetophenone
e CAS Number: 102429-07-2

Hazard Identification and Classification

2-Bromo-2',4'-difluoroacetophenone is a hazardous substance that requires careful
handling.[1][2] It is classified as a flammable solid, is harmful if swallowed, and can cause
severe skin burns and eye damage.[1][2]

GHS Hazard Statements:

e H228: Flammable solid[1]
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e H302: Harmful if swallowed[1]

e H314: Causes severe skin burns and eye damage|[1]

Signal Word: Danger([1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 2-Bromo-2',4'-

difluoroacetophenone to prevent exposure.[3][4]

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[1] A
face shield should be worn in
situations with a high risk of

splashing.

Protects against chemical
splashes and airborne
particles that can cause severe

eye damage.[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[4][6]
Fire/flame resistant and
impervious clothing, such as a
lab coat and apron.[1] Closed-

toe shoes are required.[6]

Prevents skin contact which
can lead to severe burns.[1]
Thicker gloves generally offer

better protection.[5]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[2][7] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator with an appropriate

cartridge is necessary.[1]

Minimizes the inhalation of

harmful dust and vapors.[7]

Operational Plan: Step-by-Step Handling Procedure
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All operations should be conducted in a well-ventilated laboratory, preferably within a chemical
fume hood.[2][7]

e Preparation:

Ensure the work area is clean and uncluttered.

o

[¢]

Verify that all necessary PPE is available and in good condition.

o

Locate the nearest emergency shower and eyewash station.

[e]

Have appropriate spill containment materials readily accessible.

e Handling the Chemical:

[¢]

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

[e]

Use explosion-proof electrical and ventilating equipment.[1][2]

[e]

Avoid creating dust.[2]

o

Weigh and transfer the chemical within the fume hood.

[¢]

Keep the container tightly closed when not in use.[2]

e Post-Handling:
o Thoroughly wash hands and any exposed skin after handling.[1][2]
o Decontaminate all equipment and the work surface.
o Remove and properly store or dispose of PPE.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation First-Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.[2]

Seek immediate medical attention.[2]

Immediately remove all contaminated clothing.
) [2] Wash the affected area with plenty of water
Skin Contact ) ) )
for at least 15 minutes.[2] Seek immediate

medical attention.[2]

Move the individual to fresh air and keep them
) in a position comfortable for breathing.[1] If not
Inhalation ) ) o o
breathing, give artificial respiration.[8] Seek

immediate medical attention.[1]

Rinse the mouth with water.[1] Do NOT induce
Ingestion vomiting.[1][2] Seek immediate medical

attention.[1]

Evacuate the area.[2] Remove all sources of
ignition.[2] Wearing appropriate PPE, sweep up
Spill the spilled solid and place it in a suitable

container for disposal.[2] Avoid generating dust.

[2]

Storage and Disposal Plan

Storage:

Store in a locked, dry, cool, and well-ventilated area.[1][2]

Keep the container tightly closed.[2]

Store away from heat, sparks, open flames, and other ignition sources.[1]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Disposal:
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o Dispose of the chemical and its container at an approved waste disposal facility.[1][2]
e Do not dispose of it in the environment.[8]

 All disposal practices must comply with local, state, and federal regulations.

Quantitative Data

Property Value

Molecular Formula C8H6BrF20

CAS Number 102429-07-2
Melting Point 46 - 49 °C

Boiling Point 150 °C @ 12 mmHg
Flash Point >110 °C

Experimental Protocol: Safe Weighing and Dilution

This protocol outlines the steps for safely weighing and preparing a solution of 2-Bromo-2',4'-
difluoroacetophenone.

e Preparation:

[e]

Don the required PPE as detailed in the table above.

o

Prepare the workspace within a chemical fume hood.

[¢]

Place a calibrated analytical balance inside the fume hood.

[¢]

Select an appropriate solvent and a clean, dry flask with a stopper.

» Weighing:

o Tare the balance with a clean weigh boat.

o Carefully transfer the desired amount of 2-Bromo-2',4'-difluoroacetophenone to the
weigh boat using a clean spatula.
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o Record the exact weight.

e Dilution:

[e]

Carefully transfer the weighed solid into the flask.

o

Using a funnel, add the desired volume of solvent to the flask.

[¢]

Stopper the flask and gently swirl to dissolve the solid.

[¢]

Label the flask with the chemical name, concentration, date, and your initials.

e Cleanup:
o Wipe down the spatula and weigh boat with a solvent-dampened cloth for disposal.
o Clean the balance and the surrounding area within the fume hood.

o Dispose of all waste materials according to the disposal plan.

Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 2-Bromo-2',4'-difluoroacetophenone.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b029710?utm_src=pdf-body-img
https://www.benchchem.com/product/b029710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-
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2-bromo-2-4-difluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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